Cas no 405271-31-0 (2-(2-chlorophenyl)thiochromen-4-one)
405271-31-0 structure
Product Name:2-(2-chlorophenyl)thiochromen-4-one
CAS No:405271-31-0
MF:C15H9ClOS
MW:272.749361753464
CID:2826385
PubChem ID:71362090
Update Time:2025-04-21
2-(2-chlorophenyl)thiochromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- DTXCID80736471
- DTXSID40785728
- 405271-31-0
- 2-(2-Chlorophenyl)-4H-1-benzothiopyran-4-one
- 2-(2-chlorophenyl)thiochromen-4-one
-
- Inchi: 1S/C15H9ClOS/c16-12-7-3-1-5-10(12)15-9-13(17)11-6-2-4-8-14(11)18-15/h1-9H
- InChI Key: USXRXWPMADLZAF-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=CC(C2C=CC=CC=2S1)=O
Computed Properties
- Exact Mass: 272.0062638g/mol
- Monoisotopic Mass: 272.0062638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 42.4Ų
2-(2-chlorophenyl)thiochromen-4-one Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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